Cas no 83968-61-0 (N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octanamide monoacetate)

N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octanamide monoacetate structure
83968-61-0 structure
Product name:N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octanamide monoacetate
CAS No:83968-61-0
MF:C18H40N5O3
MW:374.541904449463
CID:727307
PubChem ID:44145095

N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octanamide monoacetate Chemical and Physical Properties

Names and Identifiers

    • N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octanamide monoacetate
    • acetic acid,N-[2-[2-[2-(2-aminoethylamino)ethylamino]ethylamino]ethyl]octanamide
    • N-[2-[[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]amino]ethyl]octanamide monoacetate
    • EINECS 281-542-7
    • DTXSID701004212
    • 83968-61-0
    • NS00090138
    • Acetic acid--N-(2-{[2-({2-[(2-aminoethyl)amino]ethyl}amino)ethyl]amino}ethyl)octanimidic acid (1/1)
    • Inchi: InChI=1S/C16H37N5O.C2H4O2/c1-2-3-4-5-6-7-16(22)21-15-14-20-13-12-19-11-10-18-9-8-17;1-2(3)4/h18-20H,2-15,17H2,1H3,(H,21,22);1H3,(H,3,4)
    • InChI Key: FYNYBQMIIGVZQN-UHFFFAOYSA-N
    • SMILES: CCCCCCCC(=O)NCCNCCNCCNCCN.CC(=O)O

Computed Properties

  • Exact Mass: 375.321
  • Monoisotopic Mass: 375.321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129A^2

Experimental Properties

  • Boiling Point: 601.7°C at 760 mmHg
  • Flash Point: 317.7°C

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